Cas no 2229442-25-3 (4-methyl-3-methylidenehexan-1-amine)

• Product Name: 4-methyl-3-methylidenehexan-1-amine
• CAS No: 2229442-25-3
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5868362
• PubChem ID: 141959096
• Update Time: 2025-10-29

4-methyl-3-methylidenehexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-methylidenehexan-1-amine
• EN300-1818495
• 2229442-25-3

• Inchi： 1S/C8H17N/c1-4-7(2)8(3)5-6-9/h7H,3-6,9H2,1-2H3
• InChI Key： QROSJDKDZMHCGT-UHFFFAOYSA-N
• SMILES： NCCC(=C)C(C)CC

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 86.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-methyl-3-methylidenehexan-1-amine

Introduction to 4-methyl-3-methylidenehexan-1-amine (CAS No. 2229442-25-3) and Its Emerging Applications in Chemical Biology

The compound 4-methyl-3-methylidenehexan-1-amine (CAS No. 2229442-25-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This aliphatic amine, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and potential biological activities. The presence of both methyl and methylene groups in its backbone contributes to its distinct chemical properties, making it a valuable scaffold for further derivatization and functionalization.

At the heart of the compound's appeal lies its molecular architecture, which includes a terminal amine group (–NH₂) and a conjugated system involving a methylidene (–=CH₂) moiety. This combination not only imparts a certain level of rigidity to the molecule but also opens up possibilities for diverse interactions with biological targets. The 4-methyl substituent at the fourth carbon further influences the electronic distribution, potentially modulating reactivity and binding affinities.

In recent years, there has been growing interest in exploring the pharmacological properties of structurally complex organic compounds. The 4-methyl-3-methylidenehexan-1-amine molecule has been studied for its potential role in modulating various biological pathways. Notably, preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The mechanism of action likely involves interactions with the enzyme's active site, possibly through hydrogen bonding or hydrophobic interactions facilitated by its aliphatic chain.

The conjugated system present in 4-methyl-3-methylidenehexan-1-amine also raises intriguing questions about its potential photophysical properties. Such systems are often associated with extended π-conjugation, which can lead to phenomena like fluorescence or phosphorescence. These properties could be exploited in developing novel probes for biochemical assays or imaging techniques, offering researchers a powerful tool for studying dynamic biological processes in real time.

From a synthetic chemistry perspective, 4-methyl-3-methylidenehexan-1-amine serves as an excellent precursor for constructing more complex molecules. The terminal amine functionality allows for facile coupling reactions such as amide bond formation, while the methylene group adjacent to it can undergo reactions like oxidation or reduction depending on the desired outcome. This flexibility makes it a versatile building block for drug discovery programs aimed at identifying novel therapeutic agents.

One particularly exciting area of research involves leveraging computational methods to predict the biological activity of 4-methyl-3-methylidenehexan-1-amine and its derivatives. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have enabled researchers to model how this compound might interact with target proteins at an atomic level. These simulations have provided valuable insights into optimizing its structure for improved potency and selectivity.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it an attractive candidate for materials science research, particularly in the development of novel polymers or liquid crystals. The ability to fine-tune its properties through structural modifications opens up possibilities for creating materials with tailored mechanical, optical, or electronic characteristics.

In conclusion,4-methyl-3-methylidenehexan-1-amine (CAS No. 2229442-25-3) stands out as a promising molecule with broad applications across multiple scientific disciplines. Its intricate structure and functional groups provide a rich foundation for further exploration, both in terms of biological activity and synthetic utility. As research continues to uncover new ways to harness its potential,this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and developing innovative solutions to complex scientific challenges.